3-Geranyl-4-hydroxybenzoic acid

• Molecular Formula: C17H22O3
• Molecular Weight: 274.35 g/mol
• IUPAC Name: 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-4-hydroxybenzoic acid
• InChI: InChI=1S/C17H22O3/c1-12(2)5-4-6-13(3)7-8-14-11-15(17(19)20)9-10-16(14)18/h5,7,9-11,18H,4,6,8H2,1-3H3,(H,19,20)/b13-7+
• InChI Key: HKIMBCGCVPYUTJ-NTUHNPAUSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC1=C(C=CC(=C1)C(=O)O)O)/C)C
• SMILES: CC(=CCCC(=CCC1=C(C=CC(=C1)C(=O)O)O)C)C
• synonyms: 3-geranyl-4-hydroxybenzoic acid

Description

3-geranyl-4-hydroxybenzoic acid is a monohydroxybenzoic acid having the hydroxy group at the 4-position together with a geranyl group at the 3-position. It is a conjugate acid of a 3-geranyl-4-hydroxybenzoate(1-).
4-Hydroxy-3-polyprenylbenzoate belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. 4-Hydroxy-3-polyprenylbenzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-hydroxy-3-polyprenylbenzoate is primarily located in the membrane (predicted from logP) and cytoplasm.

Scientific Research Applications

Identification in Natural Sources

3-Geranyl-4-hydroxybenzoic acid and its derivatives have been identified in various natural sources. For instance, it has been isolated from the New Zealand liverwort Trichocolea hatcheri, alongside other related 3-hydroxybenzoates with unique arrangements of the geranyl group and double bonds (Baek et al., 1998). Similarly, a novel derivative of 3-geranyl-4-hydroxybenzoic acid, methyl xerophytolate, was found in Xerophyta plicata, marking the first report of this type of compound in the Velloziaceae family (C. Riehl et al., 2000).

Enzymatic Studies and Biosynthesis

Enzymatic studies have revealed the role of 3-geranyl-4-hydroxybenzoic acid in various biosynthetic pathways. A key enzyme, geranyl diphosphate:4-hydroxybenzoate 3-geranyltransferase, involved in the biosynthesis of shikonin, a phytoalexin and pharmaceutical product, has been studied in Lithospermum erythrorhizon cell cultures (A. Mühlenweg et al., 1998).

Chemical Synthesis and Characterization

Efforts in chemical synthesis have led to the creation of various geranyl phenyl ethers, elucidating the reactivity of hydroxy groups in these compounds and providing insights into their potential applications (Baek, Perry, Weavers, 1998).

Biotechnological Applications

4-Hydroxybenzoic acid, closely related to 3-geranyl-4-hydroxybenzoic acid, has emerged as a promising intermediate in biotechnological applications. It serves as a starting feedstock for producing value-added bioproducts used in food, cosmetics, pharmacy, and more (Songwei Wang et al., 2018).

Microbial Biotransformation and Biosynthesis

The production of 3-geranyl-4-hydroxybenzoic acid and its analogues in metabolically engineered E. coli demonstrates the potential of microbial systems in synthesizing these compounds. This approach can facilitate the sustainable production of prenylated aromatic compounds (Beibei He et al., 2018).